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Compound of Interest

Compound Name: 1-Methylpsilocin

Cat. No.: B576457 Get Quote

Technical Support Center: 1-Methylpsilocin
This guide provides best practices for the handling and disposal of 1-Methylpsilocin for

researchers, scientists, and drug development professionals. The information is presented in a

question-and-answer format to address specific issues that may be encountered during

experiments.

Frequently Asked Questions (FAQs)
Q1: What is 1-Methylpsilocin and what are its primary hazards?

1-Methylpsilocin is a tryptamine derivative that acts as a selective agonist of the serotonin 5-

HT2C receptor.[1] While a specific Safety Data Sheet (SDS) for 1-Methylpsilocin is not readily

available, based on its structural similarity to psilocin, it should be handled as a potentially

hazardous compound. Psilocin is known to be harmful if swallowed.[2] Potential hazards of 1-
Methylpsilocin may include acute toxicity, and it may cause unforeseen physiological effects.

All handling should be performed with appropriate personal protective equipment (PPE).

Q2: What are the recommended storage conditions for 1-Methylpsilocin?

To ensure stability, 1-Methylpsilocin should be stored at +4°C in a tightly sealed container,

protected from light and air. Psilocin, a related compound, is known to be unstable in the

presence of oxygen, readily forming degradation products.[3] Therefore, storing 1-
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Methylpsilocin under an inert atmosphere (e.g., argon or nitrogen) is recommended for long-

term storage.

Q3: How should I prepare solutions of 1-Methylpsilocin?

Due to the potential for degradation in solution, it is advisable to prepare solutions of 1-
Methylpsilocin fresh for each experiment.[4] The solubility of related compounds can be

challenging, and it may be necessary to use a small amount of an organic solvent like DMSO

before diluting with an aqueous buffer.[4]

Q4: What personal protective equipment (PPE) is required when handling 1-Methylpsilocin?

When handling 1-Methylpsilocin, appropriate PPE should always be worn. This includes a

laboratory coat, safety glasses with side shields or goggles, and chemical-resistant gloves

(e.g., nitrile).[5] All handling of the solid compound or concentrated solutions should be done in

a certified chemical fume hood to avoid inhalation.

Troubleshooting Guides
Issue: I observed a color change in my 1-Methylpsilocin solution.

Possible Cause: The color change, particularly to a bluish or dark black hue, may indicate

degradation of the compound.[3] This is a known issue with the related compound psilocin,

which degrades in the presence of oxygen.[3]

Solution: Discard the degraded solution according to your institution's hazardous waste

disposal procedures. For future experiments, ensure solutions are prepared fresh and

consider deoxygenating your solvents before use.

Issue: I am seeing inconsistent results in my bioassays.

Possible Cause: Inconsistent results could be due to the degradation of 1-Methylpsilocin in

your experimental setup. The compound's stability can be affected by pH, temperature, and

exposure to air.

Solution: Prepare fresh solutions for each experiment. Minimize the time the compound is in

solution before use. If possible, conduct a stability study of 1-Methylpsilocin under your
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specific experimental conditions to determine its half-life.

Issue: What should I do in case of a spill?

Immediate Actions:

Evacuate the immediate area and alert your colleagues and supervisor.

If the spill is on your skin or clothing, remove contaminated clothing and wash the affected

area with soap and water for at least 15 minutes.

If you experience any adverse effects, seek immediate medical attention.

Cleanup Procedure for a Small Spill:

Wear appropriate PPE, including double gloves, a lab coat, and eye protection.

Contain the spill with an absorbent material (e.g., vermiculite, sand, or a commercial spill

kit).

Carefully collect the absorbed material into a sealed, labeled container for hazardous

waste.

Decontaminate the spill area with a suitable cleaning agent, followed by a thorough rinse

with water.

Dispose of all contaminated materials as hazardous waste.

Quantitative Data
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Property Value Source

Molecular Formula C13H18N2O [1][6]

Molecular Weight 218.300 g·mol−1 [1]

CAS Number 1465-16-3 [6]

5-HT2C Receptor IC50 12 nM

5-HT2A Receptor IC50 633 nM

5-HT2B Receptor Ki 38 nM (inverse agonist) [1]

Storage Temperature +4°C

Experimental Protocols
Protocol for Safe Handling of 1-Methylpsilocin Powder:

Preparation: Before handling the compound, ensure you are in a designated area for potent

compounds and are wearing the appropriate PPE (lab coat, safety glasses, and chemical-

resistant gloves). All manipulations must be performed within a certified chemical fume hood.

Weighing: Use a dedicated, calibrated analytical balance inside the fume hood. Use a

spatula to carefully transfer the desired amount of powder to a tared weigh boat or vial. Avoid

creating dust.

Solubilization: Add the appropriate solvent to the vial containing the powder. Cap the vial

securely and vortex or sonicate until the compound is fully dissolved.

Storage of Stock Solutions: If a stock solution is to be stored, it should be in a tightly sealed

vial, protected from light, and stored at the recommended temperature of +4°C. Consider

overlaying the solution with an inert gas to minimize oxidation.

Cleanup: Decontaminate all surfaces and equipment that came into contact with the

compound using an appropriate cleaning agent. Dispose of all waste, including gloves and

weigh boats, in a designated hazardous waste container.
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Caption: Experimental workflow for safe handling of 1-Methylpsilocin.
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Caption: Decision-making workflow for 1-Methylpsilocin spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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